Cas no 78-98-8 (Pyruvaldehyde)

Pyruvaldehyde structure
Pyruvaldehyde structure
Product Name:Pyruvaldehyde
CAS No:78-98-8
MF:C3H4O2
MW:72.0626611709595
MDL:MFCD00006960
CID:34148
PubChem ID:880
Update Time:2024-03-01

Pyruvaldehyde Chemical and Physical Properties

Names and Identifiers

    • Methylglyoxal
    • 1-ketopropionaldehyde
    • 2-ketopropionaldehyde
    • 2-Oxopropanal
    • 2-oxopropionaldehyde
    • acetylformaldehyde
    • acetylformyl
    • alpha-ketopropionaldehyde
    • propanedione
    • propanolone
    • pyroracemic aldehyde
    • pyruvaldehyde
    • Pyruvic aldehyde
    • Carbonyl Compounds Mix B
    • Propanal, 2-oxo-
    • METHYL GLYOXAL
    • Glyoxal, methyl
    • Propionaldehyde, 2-keto
    • Propionaldehyde, 2-oxo-
    • 1,2-Propanedione
    • Acetalformaldehyde
    • alpha-Ketopropionic aldehyde
    • 2-oxo-Propionaldehyde
    • CH3COCHO
    • FEMA No. 2969
    • methyl-glyoxal
    • 2-oxo-propanal
    • 2-Oxopropanal (ACI)
    • Pyruvaldehyde (8CI)
    • MeSH ID: D011765
    • NSC 626580
    • NSC 79019
    • α-Ketopropionaldehyde
    • Pyruvaldehyde
    • MDL： MFCD00006960
    • Inchi： 1S/C3H4O2/c1-3(5)2-4/h2H,1H3
    • InChI Key： AIJULSRZWUXGPQ-UHFFFAOYSA-N
    • SMILES： O=CC(C)=O
    • BRN： 906750

Computed Properties

  • Exact Mass: 72.02110
  • Monoisotopic Mass: 72.021129
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 55.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -0.4
  • Topological Polar Surface Area: 34.1

Experimental Properties

  • Color/Form: Yellow viscous liquid with pungent spicy smell and caramel like sweet taste.
  • Density: 1.19 g/mL at 20 °C
  • Melting Point: 25 ºC
  • Boiling Point: 72 ºC
  • Flash Point: 9
  • Refractive Index: 1.4209
  • Water Partition Coefficient: >=10 g/100 mL at 17 ºC
  • PSA: 34.14000
  • LogP: -0.22570
  • Merck: 14,6081
  • Sensitiveness: Air Sensitive
  • FEMA: 2969 | PYRUVALDEHYDE
  • Color/Form: ~40% in H2O
  • Solubility: Soluble in ethanol, ether and benzene.

Pyruvaldehyde Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302,H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：UN 3265 8 / PGIII
  • WGK Germany：3
  • Hazard Category Code： 22-36
  • Safety Instruction： S26-S36
  • RTECS：UZ0700000
  • Hazardous Material Identification： Xn
  • Risk Phrases：R22; R36
  • Safety Term：S26;S36
  • TSCA：Yes
  • Storage Condition：2-8°C

Pyruvaldehyde Customs Data

  • HS CODE：2914400090
  • Customs Data：

    China Customs Code:

    2914400090

    Overview:

    2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Pyruvaldehyde Pricemore >>

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Pyruvaldehyde Production Method

Production Method 1

685-73-4 685-73-4
58-86-6 58-86-6
50-99-7 50-99-7
3458-28-4 3458-28-4
6556-12-3 6556-12-3
9034-32-6 9034-32-6
57-48-7 57-48-7
78-98-8 78-98-8
67-47-0 67-47-0
96-26-4 96-26-4
144-62-7 144-62-7
50-21-5 50-21-5
Reaction Conditions
1.1C:H2SO4, S:H2O, 1 h, 100°C
Reference
Catalytic Transformation of Biomass-Derived Hemicellulose Sugars by the One-Pot Method into Oxalic, Lactic, and Levulinic Acids Using a Homogeneous H2SO4 Catalyst
By Sobus, Natalia and Czekaj, Izabela, Catalysts, 2023, 13(2), 349

Production Method 2

78-98-8 78-98-8
87-69-4 87-69-4
56-82-6 56-82-6
144-62-7 144-62-7
473-81-4 473-81-4
50-21-5 50-21-5
Reaction Conditions
1.1R:NaOH, R:O2, C:Au, C:12304-65-3, 4 h, 60°C, 1 MPa
Reference
The support influence of Au-based catalysts in glycerin selective oxidation to glyceric acid
By Shen, Lingqin et al, Journal of Chemical Technology and Biotechnology, 2023, 98(1), 179-187

Production Method 3

116-09-6 116-09-6
78-98-8 78-98-8
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Iron phosphorus oxide Solvents: Water
Reference
Formation of Pyruvaldehyde (2-Oxopropanal) by Oxidative Dehydrogenation of Hydroxyacetone
Ai, Mamoru; Ohdan, Kyoji, Bulletin of the Chemical Society of Japan, 1999, 72(9), 2143-2148

Production Method 4

78-98-8 78-98-8
Reaction Conditions
1.1 Reagents: Selenium dioxide Solvents: Acetone ;  rt → 80 °C; 10 - 12 h, 80 °C
Reference
The smallest vicinal tricarbonyl compound as a monohydrate and tetracarbonyl compound as a thiane derivative - first effective synthesis, characterization and chemistry
Goswami, Shyamaprosad; Maity, Annada C.; Fun, Hoong-Kun; Chantrapromma, Suchada, European Journal of Organic Chemistry, 2009, (9), 1417-1426

Production Method 5

96-26-4 96-26-4
78-98-8 78-98-8
Reaction Conditions
1.1 Catalysts: Tin tetrachloride ,  Phosphoric acid ;  30 min, rt
Reference
Highly active tin(IV) phosphate phase transfer catalysts for the production of lactic acid from triose sugars
Wang, Xincheng; Liang, Fengbing; Huang, Chongpin; Li, Yingxia; Chen, Biaohua, Catalysis Science & Technology, 2015, 5(9), 4410-4421

Production Method 6

78-98-8 78-98-8
Reaction Conditions
1.1 Reagents: Selenium dioxide
Reference
Selenium dioxide, a new oxidizing agent. I. Its reactions with aldehydes and ketones
Riley, Harry L.; Morley, John F.; Friend, Norman A. C., Journal of the Chemical Society, 1932, 1875, 1875-83

Production Method 7

56-82-6 56-82-6
78-98-8 78-98-8
Reaction Conditions
1.1 Catalysts: Manganese dichloride Solvents: 1-Ethyl-3-methylimidazolium chloride ;  3 h, 100 °C
Reference
Novel hydride transfer catalysis for carbohydrate conversions
Holladay, Johnathan E.; Brown, Heather M.; Appel, Aaron M.; Zhang, Z. Conrad, Chemical Industries (Boca Raton, 2009, 123, 411-418

Production Method 8

2684-62-0 2684-62-0
78-98-8 78-98-8
Reaction Conditions
1.1 Solvents: Tetrahydrofuran
Reference
Synthesis by use of diazoketones
Weygand, F.; Bestmann, H. J., Angewandte Chemie, 1960, 72, 535-54

Production Method 9

116-09-6 116-09-6
78-98-8 78-98-8
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Nitric acid ,  Amberlyst 15 Solvents: 1,4-Dioxane ;  16 s, 5 bar, 100 °C
Reference
Metal-Free Aerobic Alcohol Oxidation: Intensification under Three-Phase Flow Conditions
Aellig, Christof; Scholz, David; Hermans, Ive, ChemSusChem, 2012, 5(9), 1732-1736

Production Method 10

94708-53-9 94708-53-9
78-98-8 78-98-8
Reaction Conditions
1.1 Solvents: Benzene
Reference
A new synthetic method for α-oxo aldehydes. Reaction of α-picoline N-oxide with α-halo ketones
Kato, Tetsuzo; Goto, Yoshinobu; Yamamoto, Yutaka, Yakugaku Zasshi, 1964, 84(3), 287-9

Production Method 11

116-09-6 116-09-6
78-98-8 78-98-8
Reaction Conditions
1.1 Reagents: 1,2-Benzisothiazole, 3-chloro-, 1,1-dioxide Solvents: Dimethyl sulfoxide ;  12 h, reflux
Reference
Synthesis and utilization of saccharin derivatives
Maiti, Sushanta; Rambabu, D.; Prasad, A. S. G.; Rao, G. Venkata; Rao, Mandava V. Basaveswara, Journal of Applicable Chemistry (Lumami, 2012, 1(4), 467-477

Production Method 12

96-26-4 96-26-4
78-98-8 78-98-8
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Aluminum sulfate Solvents: Water
Reference
Acyloin condensations. I. Formation of a new reductone from methylglyoxal
Gorlich, Bruno, Chemische Berichte, 1956, 89, 2145-54

Production Method 13

6667-60-3 6667-60-3
78-98-8 78-98-8
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Bromine ,  Water Solvents: Acetic acid
Reference
Homologous α-oxo aldehydes from carboxylic acids
Weygand, Friedrich; Bestmann, Hans Jurgen, Chemische Berichte, 1957, 90, 1230-4

Production Method 14

57-55-6 57-55-6
78-98-8 78-98-8
Reaction Conditions
1.1 Reagents: tert-Butyl hydroperoxide Catalysts: Vanadyl sulfate Solvents: Acetonitrile ,  Water ;  6 h, rt
Reference
An efficient and reusable vanadium based catalytic system for room temperature oxidation of alcohols to aldehydes and ketones
Sarmah, Gayatri; Bharadwaj, Saitanya K.; Dewan, Anindita; Gogoi, Ankur; Bora, Utpal, Tetrahedron Letters, 2014, 55(36), 5029-5032

Production Method 15

57-55-6 57-55-6
78-98-8 78-98-8
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Silver ,  Phosphoric acid ;  rt → 580 °C; 580 °C
Reference
Study on synthesis catalyst of acetone aldehyde from 1, 2-propanediol
Xu, Fang; Cui, Bingchun; Cui, Weixing; Wei, Guipeng, Henan Huagong, 2009, 26(7), 42-43

Production Method 16

96-26-4 96-26-4
78-98-8 78-98-8
Reaction Conditions
Reference
Kinetic studies of the reactions of ketoses and aldoses in water at high temperature. 2. Four-carbon model compounds for the reactions of sugars in water at high temperature
Antal, Michael Jerry Jr.; Mok, William S. L.; Richards, Geoffrey N., Carbohydrate Research, 1990, 199(1), 111-15

Production Method 17

96-26-4 96-26-4
78-98-8 78-98-8
56-82-6 56-82-6
50-21-5 50-21-5
Reaction Conditions
1.1 Catalysts: Chromia Solvents: Water ;  3 h, 130 °C
Reference
Silica-supported chromia-titania catalysts for selective formation of lactic acid from a triose in water
Takagaki, Atsushi ; Goto, Hiroshi; Kikuchi, Ryuji ; Oyama, S. Ted, Applied Catalysis, 2019, 570, 200-208

Production Method 18

78-98-8 78-98-8
Reaction Conditions
1.1 Reagents: Selenium dioxide Solvents: 1,4-Dioxane ,  Water ;  4 h, 80 - 85 °C
Reference
Calcium-Catalyzed, Synthesis of Fused-Furo[2,3-b]furans and Substituted Furans from 2-Oxo Aldehydes and Cyclic Enols
Yaragorla, Srinivasarao ; Ithu, Sanyasi Rao; Arun, Doma; Srivardhan, Valmuri, Journal of Organic Chemistry, 2023, 88(24), 16817-16828

Pyruvaldehyde Raw materials

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Pyruvaldehyde Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:78-98-8)methylglyoxal
Order Number:LE1952;LE11982;LE2338351
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:41
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:78-98-8)methylglyoxal
LE1952;LE11982;LE2338351
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
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